Cas no 160424-53-3 (ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate)

• Product Name: ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate
• CAS No: 160424-53-3
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 5905204
• PubChem ID: 2157267
• Update Time: 2025-08-05

ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-[[[(3-fluorophenyl)amino]thioxomethyl]amino]-, ethyl ester
• ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate
• 160424-53-3
• AB00668907-01
• AKOS024585470
• ethyl 3-[(3-fluorophenyl)carbamothioylamino]-1H-indole-2-carboxylate
• ethyl 3-(3-(3-fluorophenyl)thioureido)-1H-indole-2-carboxylate
• ZINC02721892
• F0588-0024

• Inchi： 1S/C18H16FN3O2S/c1-2-24-17(23)16-15(13-8-3-4-9-14(13)21-16)22-18(25)20-12-7-5-6-11(19)10-12/h3-10,21H,2H2,1H3,(H2,20,22,25)
• InChI Key： KQVKTTCSIQQVQY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(NC2=CC=CC(F)=C2)=S)=C1C(OCC)=O

Computed Properties

• Exact Mass: 357.09472610g/mol
• Monoisotopic Mass: 357.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 525.6±60.0 °C(Predicted)
• pka: 11.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 3-{[(3-Fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate (CAS No. 160424-53-3)

Ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate (CAS No. 160424-53-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of indole derivatives, which are widely studied for their biological activities. The presence of both fluorophenyl and carbamothioyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The 3-fluorophenyl group in this compound is particularly noteworthy, as fluorine incorporation often improves binding affinity and selectivity in target interactions. Researchers are increasingly focusing on such fluorine-containing indole derivatives to develop novel therapeutics for conditions like inflammation, cancer, and infectious diseases. This aligns with the growing trend of precision medicine and targeted drug delivery, where specific molecular modifications can significantly enhance efficacy.

The carbamothioyl functional group in ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate introduces a sulfur atom, which can participate in hydrogen bonding and metal coordination. This property is highly valued in medicinal chemistry, as it can influence pharmacokinetics and pharmacodynamics. Additionally, the ethyl ester moiety provides versatility for further chemical modifications, making this compound a valuable intermediate in synthetic pathways. Such characteristics are frequently discussed in forums and publications related to organic synthesis and drug design, reflecting its relevance in contemporary research.

From an industrial perspective, CAS No. 160424-53-3 is often explored for its potential in agrochemical applications. The indole scaffold is known to exhibit pesticidal and herbicidal activities, and the addition of a fluorophenyl group could enhance its environmental persistence and target specificity. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for eco-friendly pest control solutions. Companies and researchers are actively investigating such compounds to address challenges like pesticide resistance and environmental contamination.

Another area of interest is the compound's potential role in material science. The combination of aromatic and heterocyclic components in ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate could contribute to the development of advanced polymers or coatings with unique properties, such as UV resistance or thermal stability. This aligns with the rising demand for high-performance materials in electronics, automotive, and aerospace industries.

In summary, ethyl 3-{[(3-fluorophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate (CAS No. 160424-53-3) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of fluorine chemistry and indole-based therapeutics. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.